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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

An In-depth Technical Guide to 4-Ethoxybenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxybenzoic acid, a versatile

aromatic carboxylic acid. The document details its chemical identity, physical properties, and

synonyms. It also presents detailed experimental protocols for its synthesis and common

derivatives, and explores its role in the development of novel materials and therapeutics, with a

particular focus on its anti-biofilm activity.

Chemical Identity and Synonyms
4-Ethoxybenzoic acid is a white crystalline solid. It is a derivative of benzoic acid with an

ethoxy group substituted at the para position. This substitution enhances its lipophilicity

compared to its parent compound, 4-hydroxybenzoic acid.

Table 1: Synonyms and Chemical Identifiers for 4-Ethoxybenzoic Acid
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Category Identifier

Common Names
4-Ethoxybenzoic acid, p-Ethoxybenzoic acid,

para-Ethoxybenzoic acid

Systematic Name 4-Ethoxybenzoic acid

CAS Number 619-86-3

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

IUPAC Name 4-ethoxybenzoic acid

InChI
InChI=1S/C9H10O3/c1-2-12-8-5-3-7(4-6-

8)9(10)11/h3-6H,2H2,1H3,(H,10,11)

InChIKey SHSGDXCJYVZFTP-UHFFFAOYSA-N

SMILES CCOC1=CC=C(C=C1)C(=O)O

PubChem CID 12093

EC Number 210-616-3

UNII TZR23XEQ7W

Physicochemical Properties
The physicochemical properties of 4-Ethoxybenzoic acid are crucial for its application in

various fields, from materials science to pharmacology.

Table 2: Physicochemical Data for 4-Ethoxybenzoic Acid
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Property Value

Appearance White crystalline powder

Melting Point 197-199 °C

Boiling Point 291.2 °C at 760 mmHg

Flash Point 117.1 °C

Density 1.166 g/cm³

Solubility
Sparingly soluble in water; soluble in ethanol,

ether, and chloroform.

Experimental Protocols
4-Ethoxybenzoic acid is a valuable building block in organic synthesis. The following

protocols provide detailed methodologies for its synthesis and a common derivatization

reaction.

Synthesis of 4-Ethoxybenzoic Acid via Williamson Ether
Synthesis
This protocol describes the synthesis of 4-Ethoxybenzoic acid from 4-hydroxybenzoic acid

and an ethylating agent, a classic example of the Williamson ether synthesis.

Materials:

4-hydroxybenzoic acid

Ethyl iodide or diethyl sulfate

Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃)

Ethanol (as solvent)

Hydrochloric acid (HCl) for acidification

Distilled water
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Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Büchner funnel and filter paper

Beakers and graduated cylinders

Procedure:

In a round-bottom flask, dissolve 4-hydroxybenzoic acid in ethanol.

Add a stoichiometric equivalent of sodium hydroxide to deprotonate the phenolic hydroxyl

group, forming the sodium phenoxide.

To the stirred solution, add a slight excess of ethyl iodide or diethyl sulfate dropwise.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the ethanol

under reduced pressure.

Dissolve the residue in water and acidify with dilute hydrochloric acid to precipitate the 4-
Ethoxybenzoic acid.

Collect the crude product by vacuum filtration and wash with cold water to remove inorganic

salts.

Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-
Ethoxybenzoic acid.

Dry the purified crystals in a vacuum oven.

Esterification of 4-Ethoxybenzoic Acid
This protocol details the Fischer esterification of 4-Ethoxybenzoic acid to form ethyl 4-

ethoxybenzoate, a common derivative used in various applications.
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Materials:

4-Ethoxybenzoic acid

Absolute ethanol

Concentrated sulfuric acid (H₂SO₄) as a catalyst

Sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent (e.g., diethyl ether or ethyl acetate)

Round-bottom flask with reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 4-Ethoxybenzoic acid in a large excess of absolute

ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the mixture to reflux for several hours. The reaction can be monitored by TLC.

Once the reaction is complete, cool the mixture and remove the excess ethanol using a

rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield

the crude ethyl 4-ethoxybenzoate.

The crude ester can be further purified by distillation or column chromatography.

Applications in Research and Development
4-Ethoxybenzoic acid serves as a key intermediate in the synthesis of a range of valuable

compounds.

Liquid Crystal Synthesis
4-Alkoxybenzoic acids, including 4-Ethoxybenzoic acid, are fundamental building blocks in

the synthesis of thermotropic liquid crystals.[1] The rigid benzoic acid core, combined with the

flexible alkoxy chain, promotes the formation of mesophases.[2] These molecules can form

hydrogen-bonded dimers, which self-assemble into the ordered structures characteristic of

liquid crystals.[1] By varying the length of the alkoxy chain, the properties of the resulting liquid

crystal, such as the transition temperatures and the type of mesophase, can be fine-tuned.[2]

Pharmaceutical and Drug Development
4-Ethoxybenzoic acid and its derivatives are of significant interest in medicinal chemistry.

They are used as intermediates in the synthesis of various pharmaceuticals, including potential

anti-inflammatory and analgesic agents.[3] A particularly promising area of research is the

investigation of 4-Ethoxybenzoic acid's antimicrobial properties.

Anti-Biofilm Activity of 4-Ethoxybenzoic Acid
Recent studies have highlighted the potential of 4-Ethoxybenzoic acid as an anti-biofilm

agent, particularly against Staphylococcus aureus, a pathogen known for its ability to form

resilient biofilms that contribute to chronic infections and antibiotic resistance.[3][4]

Mechanism of Action
4-Ethoxybenzoic acid has been shown to inhibit the formation of S. aureus biofilms at

concentrations that do not significantly impact bacterial growth.[3] This suggests an anti-
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virulence mechanism rather than a direct bactericidal effect. The proposed mechanism involves

the alteration of the bacterial cell surface hydrophobicity.[3] By decreasing the hydrophobicity of

the cell membrane, 4-Ethoxybenzoic acid interferes with the initial attachment of the bacteria

to surfaces, a critical step in biofilm formation.[3]

Furthermore, studies have shown that 4-Ethoxybenzoic acid can downregulate the

expression of genes involved in biofilm development.[4] Specifically, it has been observed to

interfere with the multiplication and maturation phases of biofilm formation and delay the onset

of the exodus phase.[4] This is associated with the downregulation of key genes such as atl,

agrA, and saeR.[4]
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Figure 1. Mechanism of 4-Ethoxybenzoic Acid's Anti-Biofilm Activity.

Synergistic Effects with Antibiotics
Importantly, 4-Ethoxybenzoic acid has been found to act synergistically with the antibiotic

vancomycin.[3] Combination treatment has been shown to significantly decrease the viability of

cells within established S. aureus biofilms compared to treatment with vancomycin alone.[3]
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This suggests that 4-Ethoxybenzoic acid could be a valuable adjuvant therapy to enhance the

efficacy of existing antibiotics against biofilm-related infections.

Conclusion
4-Ethoxybenzoic acid is a chemical compound with a well-established role as a versatile

intermediate in the synthesis of liquid crystals and pharmaceuticals. Emerging research has

now unveiled its potential as a novel anti-biofilm agent, offering a promising new avenue for

combating antibiotic-resistant bacterial infections. Its mechanism of action, which involves the

disruption of biofilm formation and a synergistic effect with conventional antibiotics, makes it a

compelling candidate for further investigation and development in the field of antimicrobial

therapies. This guide provides researchers and drug development professionals with a solid

foundation of its chemical properties, synthesis, and biological activities to facilitate future

innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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